Cas no 2172273-67-3 (2-chloro-6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid)

• Product Name: 2-chloro-6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid
• CAS No: 2172273-67-3
• MF: C₂₇H₂₅ClN₂O₅
• MW: 492.950806379318
• CID: 6378775
• PubChem ID: 165801806
• Update Time: 2025-06-23

2-chloro-6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid
• 2-chloro-6-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid
• EN300-1481336
• 2172273-67-3

• Inchi： 1S/C27H25ClN2O5/c1-16(13-14-24(31)30-23-12-6-11-22(28)25(23)26(32)33)29-27(34)35-15-21-19-9-4-2-7-17(19)18-8-3-5-10-20(18)21/h2-12,16,21H,13-15H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： SJJUXHHUPIGXMI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(=O)O)NC(CCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 492.1451996g/mol
• Monoisotopic Mass: 492.1451996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-chloro-6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid

2-Chloro-6-(4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)pentanamido)benzoic Acid: A Comprehensive Overview

Introduction to the Compound

The compound 2-chloro-6-(4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido)benzoic acid, identified by the CAS number 2172273-67-3, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is notable for its complex structure, which includes a benzoic acid backbone, a chloro substituent, and a fluorenylmethoxycarbonyl (Fmoc)-protected pentanamide side chain. The presence of these functional groups makes it a versatile molecule, particularly in fields such as pharmaceuticals, materials science, and biotechnology.

Structural Analysis and Synthesis

The synthesis of 2-chloro-6-(4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido)benzoic acid involves a multi-step process that combines principles from organic chemistry and peptide synthesis. The core structure begins with the benzoic acid moiety, which serves as the foundation for attaching other functional groups. The chloro substituent at the 2-position introduces electronic effects that can influence the reactivity and solubility of the molecule. The Fmoc group, a well-known protecting group in peptide chemistry, is strategically placed on the pentanamide side chain to ensure stability during synthesis and facilitate subsequent modifications.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, researchers have employed microwave-assisted synthesis to accelerate reaction times while maintaining high yields. Additionally, the use of green chemistry principles, such as solvent-free reactions and catalytic systems, has reduced the environmental footprint of its production process.

Applications in Pharmaceutical Research

The compound has garnered significant attention in the pharmaceutical industry due to its potential as a building block for drug development. Its structure allows for modular modifications, making it an ideal candidate for peptide-based drug delivery systems. For example, studies have demonstrated its utility in constructing bioconjugates that target specific receptors in cancer cells, enhancing drug specificity and reducing side effects.

Furthermore, the Fmoc group's role as a protecting agent has been leveraged in the synthesis of prodrugs, where controlled release mechanisms are critical. Recent research has explored its application in anticancer therapies, where the compound's ability to modulate cellular pathways offers promising therapeutic outcomes.

Role in Materials Science and Biotechnology

Beyond pharmaceuticals, 2-chloro-6-(4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido)benzoic acid has found applications in materials science and biotechnology. Its unique structure makes it suitable for use in self-assembling materials, where molecular recognition plays a crucial role. Researchers have utilized its amide bonds to create supramolecular structures with potential applications in sensors and nanotechnology.

In biotechnology, the compound has been employed as an affinity ligand in chromatographic separations, enhancing the purification efficiency of proteins and other biomolecules. Its compatibility with biological systems ensures minimal interference during these processes.

Latest Research Findings

Recent studies have delved into the compound's interactions with biological systems at a molecular level. For instance, investigations into its bioavailability have revealed promising results, suggesting its potential as an orally administered drug. Additionally, research into its metabolism pathways has provided insights into optimizing its pharmacokinetics for therapeutic use.

Innovative approaches such as computational modeling have been employed to predict the compound's behavior under various conditions. These models have aided in designing more efficient synthetic routes and predicting its interactions with target molecules.

Conclusion

2-Chloro-6-(4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido)benzoic acid (CAS No 2172273-67-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its complex structure and functional groups make it an invaluable tool in pharmaceutical research, materials science, and biotechnology. As ongoing research continues to uncover new potentials for this molecule, its role in advancing scientific innovation is expected to grow significantly.